Dichlorotetrafluoroethane

Specification

• CAS No.: 76-14-2
• Molecular Formula: C2Cl2F4; ClF2C-CClF2; C2Cl2F4
• Molecular Weight: 170.92 g/mol
• IUPAC Name: 1,2-dichloro-1,1,2,2-tetrafluoroethane
• Standard InChI: InChI=1S/C2Cl2F4/c3-1(5,6)2(4,7)8
• Standard InChI Key: DDMOUSALMHHKOS-UHFFFAOYSA-N
• Impurities: Chlorofluoroalkanes (and also the alternative HCFCs and HFCs) produced on an industrial scale are subject to stringent standards. Impurities must not exceed the following limits (vol %): acids, 0; moisture, <0.001; higher-boiling fractions, <0.05; and other gases, 2. /Chlorofluoroalkanes/
• SMILES: C(C(F)(F)Cl)(F)(F)Cl
• Canonical SMILES: C(C(F)(F)Cl)(F)(F)Cl
• Boiling Point: 38.8 °F at 760 mm Hg (USCG, 1999); 3.8 °C; 3.5 °C; 4.1 °C; 38°F
• Colorform: Colorless gas ... [Note: A liquid below 38 degrees F. Shipped as a liquefied compressed gas]
• Melting Point: -137 °F (USCG, 1999); -94.0 °C; -92.53 °C; -94 °C; -137°F

Introduction

Chemical Identity and Structure

Basic Identification

Dichlorotetrafluoroethane belongs to the chlorofluorocarbon (CFC) family and is commonly known by various trade names including Freon® 114 and Halon® 242. It carries the identification number CAS 76-14-2 and is designated UN 1958 for transportation purposes. As a halogenated hydrocarbon, its molecular structure consists of a two-carbon backbone with chlorine and fluorine atoms attached, giving it unique chemical properties and commercial value.

Physical and Chemical Properties

Dichlorotetrafluoroethane presents as a colorless gas under standard conditions, though it exists as a liquid at lower temperatures. It possesses a slight ethereal odor that can be detected at higher concentrations. The compound is classified as a non-flammable gas with DOT Hazard Class 2.2, making it relatively safe from combustion hazards, though containers may explode when exposed to intense heat.

Table 1: Physical and Chemical Properties of Dichlorotetrafluoroethane

Property	Value	Unit
Molecular Weight	170.93	g/mol
Boiling Point	3.8	°C
Freezing Point	-94	°C
Critical Temperature	145.7	°C
Critical Pressure	32.2	atm
Specific Gravity (25°C)	1.455	-
Vapor Specific Gravity	5.89	-
Liquid Surface Tension (25°C)	0.012	N/m
Latent Heat of Vaporization	32.5	cal/g
Water Solubility	Insoluble	-

These properties contribute to the compound's effectiveness in various applications, particularly its thermodynamic characteristics which make it suitable for refrigeration systems. The insolubility in water and high vapor density (5.89 times heavier than air) influence its environmental distribution and human exposure patterns.

Isomeric Forms

Dichlorotetrafluoroethane exists in two isomeric forms: 1,2-dichlorotetrafluoroethane (CFC-114) and 1,1-dichlorotetrafluoroethane (CFC-114a). These isomers differ in their arrangement of chlorine atoms on the carbon backbone, resulting in distinct physical properties and environmental impacts. The 1,2-isomer (CFC-114) has been more commonly used in commercial applications, though manufacturing processes have been developed specifically for the controlled production of the 1,1-isomer (CFC-114a).

Manufacturing and Production

Production Processes

The manufacturing of dichlorotetrafluoroethane typically involves catalytic fluorination processes. A notable method is the catalytic, liquid-phase fluorination of 1,1,1-trichlorotrifluoroethane to produce 1,1-dichlorotetrafluoroethane (CFC-114a). This process is carefully controlled to prevent the formation of the undesired 1,2-isomer or over-fluorinated products.

The patented process involves:

• Continuous feeding of a mixture containing CF₃CCl₃ and CClF₂CCl₂F isomers

• Addition of hydrogen fluoride (HF) with a minor proportion of chlorine (Cl₂)

• Reaction in the presence of an antimony catalyst maintained in pentavalent state

• Controlled temperature conditions below the point at which CClF₂CCl₂F fluorinates to CClF₂CClF₂

This manufacturing approach allows for the production of CFC-114a with less than 0.5% contamination by its isomer, and under optimal conditions, essentially no isomeric contamination.

Environmental Impact and Ecological Concerns

Stratospheric Ozone Depletion

As a chlorofluorocarbon (CFC), dichlorotetrafluoroethane contributes to stratospheric ozone depletion when released into the atmosphere. This environmental impact was a significant factor in the regulatory restrictions placed on CFCs through international agreements such as the Montreal Protocol. The compound's chlorine atoms can be liberated in the stratosphere through photochemical reactions, subsequently participating in catalytic cycles that destroy ozone molecules.

Regulatory Status and Controls

International and National Regulations

Dichlorotetrafluoroethane is subject to extensive regulatory controls due to its environmental and health impacts:

• Hazardous Substance Designation: It is listed on the Hazardous Substance List and regulated by the Occupational Safety and Health Administration (OSHA).

• Environmental Reporting: The compound is subject to EPCRA 313 TRI (Toxic Release Inventory) reporting requirements.

• International Agreements: As a CFC, it falls under the production and use restrictions imposed by the Montreal Protocol on Substances that Deplete the Ozone Layer.

Table 2: Regulatory Information for Dichlorotetrafluoroethane

Regulatory Aspect	Details
CAS Number	76-14-2
DOT Classification	2.2 (Non-Flammable Gas)
UN Number	UN 1958
EPCRA 313 TRI Listing	Listed
PAC-1 (Protective Action Criteria)	3000 ppm
PAC-2	10000 ppm
PAC-3	50000 ppm

These regulatory controls have significantly reduced the production and use of dichlorotetrafluoroethane worldwide, with continued phase-out efforts targeting remaining applications.